Cas no 2138372-38-8 (4-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-1lambda6-thiane-1,1-dione)

• Product Name: 4-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-1lambda6-thiane-1,1-dione
• CAS No: 2138372-38-8
• MF: C₇H₁₁BrN₄O₂S
• MW: 295.156838655472
• CID: 5941745
• PubChem ID: 165795390
• Update Time: 2025-06-08

4-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-1lambda6-thiane-1,1-dione
• 2138372-38-8
• EN300-1110625

• Inchi： 1S/C7H11BrN4O2S/c8-6-10-7(9)11-12(6)5-1-3-15(13,14)4-2-5/h5H,1-4H2,(H2,9,11)
• InChI Key： KLZZIPWPJUSGMN-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1C1CCS(CC1)(=O)=O

Computed Properties

• Exact Mass: 293.97861g/mol
• Monoisotopic Mass: 293.97861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 99.2Ų

Additional information on 4-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-1lambda6-thiane-1,1-dione

Introduction to 4-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-1λ6-thiane-1,1-dione (CAS No. 2138372-38-8)

4-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-1λ6-thiane-1,1-dione (CAS No. 2138372-38-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thianes, which are sulfur-containing heterocyclic compounds known for their diverse biological properties, including antimicrobial, antifungal, and anticancer activities.

The molecular structure of 4-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-1λ6-thiane-1,1-dione is characterized by a thiane ring fused with a 1,2,4-triazole moiety. The presence of the bromine atom and the amino group on the triazole ring adds to its chemical diversity and potential for modulating biological targets. The compound's chemical formula is C₉H₉BrN₄S₂, and it has a molecular weight of 307.22 g/mol.

Recent studies have highlighted the potential of 4-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-1λ6-thiane-1,1-dione in various therapeutic applications. One notable area of research is its antiproliferative activity against cancer cells. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant cytotoxicity against a panel of human cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G2/M phase.

In addition to its anticancer properties, 4-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-1λ6-thiane-1,1-dione has shown promise as an antimicrobial agent. Research conducted by a team at the University of California found that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria. The antibacterial activity is attributed to its ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways.

The pharmacokinetic properties of 4-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-1λ6-thiane-1,1-dione have also been investigated. Preliminary studies indicate that it has good oral bioavailability and a favorable pharmacokinetic profile in animal models. These findings suggest that the compound could be developed into an orally administered therapeutic agent for various diseases.

To further explore the therapeutic potential of 4-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-1λ6-thiane-1,1-dione, ongoing clinical trials are being conducted to evaluate its safety and efficacy in humans. Early results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These trials are crucial for determining the optimal dosing regimens and identifying any potential drug interactions or adverse reactions.

In conclusion, 4-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-1λ6-thiane-1,1-dione (CAS No. 2138372-38-8) represents a promising candidate for the development of new therapeutic agents due to its diverse biological activities and favorable pharmacological properties. Continued research and clinical evaluation will be essential to fully realize its potential in treating various diseases and improving patient outcomes.